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Compound of Interest

Compound Name: Acetylcedrene

Cat. No.: B1664338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of acetylcedrene, a

common fragrance ingredient, in various organic solvents. This document consolidates

available quantitative and qualitative data, details a robust experimental protocol for solubility

determination, and presents a visual workflow to aid in experimental design.

Introduction to Acetylcedrene
Acetylcedrene, also known as methyl cedryl ketone, is a synthetic aromatic chemical widely

used in the fragrance industry for its characteristic woody and amber scent.[1] Its application in

a diverse range of consumer products, from fine fragrances to personal care items,

necessitates a thorough understanding of its solubility in different solvent systems to ensure

product stability, efficacy, and safety.

Solubility of Acetylcedrene
The solubility of a compound is a critical physicochemical property that influences its

bioavailability, formulation, and potential environmental fate. Acetylcedrene is generally

characterized as being readily soluble in alcohols and other organic solvents, while exhibiting

low solubility in water.[2]

Quantitative and Qualitative Solubility Data
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The following table summarizes the available data on the solubility of acetylcedrene in various

solvents. It is important to note that comprehensive quantitative data across a wide range of

organic solvents is not extensively published in peer-reviewed literature. The information

presented here is compiled from technical data sheets and chemical databases.

Solvent Type Solubility Data
Temperature
(°C)

Citation

Water Aqueous 6 mg/L 23

Water Aqueous
1.428 mg/L

(estimated)
25

Ethanol (80%) Alcohol
Soluble in 3-7

volumes
Not Specified

Ethanol Alcohol 500 mg/mL Not Specified

Chloroform Halogenated Slightly Soluble Not Specified

Dimethyl

Sulfoxide

(DMSO)

Sulfoxide Slightly Soluble Not Specified

Ethyl Acetate Ester Slightly Soluble Not Specified

Experimental Protocol for Solubility Determination
The following protocol for determining the solubility of acetylcedrene in an organic solvent is

adapted from the internationally recognized OECD Test Guideline 105, which describes the

flask method.[3][4][5] This method is suitable for determining the saturation mass concentration

of a substance in a solvent.

Materials and Apparatus
Acetylcedrene (analytical standard)

Selected organic solvent (HPLC grade or equivalent)

Analytical balance (accurate to ±0.1 mg)
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Glass flasks with stoppers

Constant temperature water bath or incubator

Magnetic stirrer and stir bars

Syringe filters (chemically compatible with the solvent)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system.

Procedure
Preliminary Test: A preliminary test is recommended to estimate the approximate solubility

and the time required to reach equilibrium.[4][5] This involves preparing a series of solutions

with varying concentrations of acetylcedrene in the chosen solvent and observing for any

undissolved solute after a set period of stirring.

Sample Preparation: Accurately weigh an amount of acetylcedrene in excess of its

estimated solubility and add it to a glass flask.

Solvent Addition: Add a known volume of the organic solvent to the flask.

Equilibration: Stopper the flask and place it in a constant temperature bath, typically at 25 °C

± 0.5 °C. Stir the mixture using a magnetic stirrer at a constant speed that ensures the solid

is well-dispersed without creating a vortex. The equilibration time should be determined from

the preliminary test, but a minimum of 24 hours is recommended.

Phase Separation: After the equilibration period, stop the stirring and allow the undissolved

solid to settle.

Sample Collection and Filtration: Carefully withdraw a sample from the supernatant using a

syringe. Attach a chemically compatible syringe filter and discard the first portion of the

filtrate to avoid any adsorption effects. Collect the subsequent filtrate in a clean vial.
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Dilution: Accurately dilute the filtrate with the same organic solvent to a concentration that

falls within the linear range of the analytical method.

Quantification: Analyze the diluted sample using a validated HPLC or GC method to

determine the concentration of acetylcedrene.

Calculation: Calculate the solubility of acetylcedrene in the solvent, expressed in g/L or

mg/mL, taking into account the dilution factor.

Experimental Workflow and Visualization
The following diagram illustrates the general workflow for the experimental determination of

acetylcedrene solubility.

Preparation Equilibration Analysis Result
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Add known volume
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Click to download full resolution via product page

Experimental workflow for determining the solubility of Acetylcedrene.

Conclusion
This technical guide provides a foundational understanding of the solubility of acetylcedrene in

organic solvents. While qualitative data suggests good solubility in alcohols, there is a clear

need for more extensive quantitative studies across a broader range of solvents to support

advanced formulation and research activities. The provided experimental protocol, adapted

from established international guidelines, offers a reliable framework for generating such crucial

data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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